Cas no 1603331-32-3 (2-Hexanesulfonyl chloride, 6,6,6-trifluoro-)
2-Hexanesulfonyl chloride, 6,6,6-trifluoro- Chemical and Physical Properties
Names and Identifiers
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- 2-Hexanesulfonyl chloride, 6,6,6-trifluoro-
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- Inchi: 1S/C6H10ClF3O2S/c1-5(13(7,11)12)3-2-4-6(8,9)10/h5H,2-4H2,1H3
- InChI Key: GHELRZPLWYCWJZ-UHFFFAOYSA-N
- SMILES: CC(S(Cl)(=O)=O)CCCC(F)(F)F
2-Hexanesulfonyl chloride, 6,6,6-trifluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-681186-0.05g |
6,6,6-trifluorohexane-2-sulfonyl chloride |
1603331-32-3 | 95.0% | 0.05g |
$827.0 | 2025-03-12 | |
| Enamine | EN300-681186-0.1g |
6,6,6-trifluorohexane-2-sulfonyl chloride |
1603331-32-3 | 95.0% | 0.1g |
$867.0 | 2025-03-12 | |
| Enamine | EN300-681186-0.25g |
6,6,6-trifluorohexane-2-sulfonyl chloride |
1603331-32-3 | 95.0% | 0.25g |
$906.0 | 2025-03-12 | |
| Enamine | EN300-681186-0.5g |
6,6,6-trifluorohexane-2-sulfonyl chloride |
1603331-32-3 | 95.0% | 0.5g |
$946.0 | 2025-03-12 | |
| Enamine | EN300-681186-1.0g |
6,6,6-trifluorohexane-2-sulfonyl chloride |
1603331-32-3 | 95.0% | 1.0g |
$986.0 | 2025-03-12 | |
| Enamine | EN300-681186-2.5g |
6,6,6-trifluorohexane-2-sulfonyl chloride |
1603331-32-3 | 95.0% | 2.5g |
$1931.0 | 2025-03-12 | |
| Enamine | EN300-681186-5.0g |
6,6,6-trifluorohexane-2-sulfonyl chloride |
1603331-32-3 | 95.0% | 5.0g |
$2858.0 | 2025-03-12 | |
| Enamine | EN300-681186-10.0g |
6,6,6-trifluorohexane-2-sulfonyl chloride |
1603331-32-3 | 95.0% | 10.0g |
$4236.0 | 2025-03-12 |
2-Hexanesulfonyl chloride, 6,6,6-trifluoro- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-Hexanesulfonyl chloride, 6,6,6-trifluoro-
Recent Advances in the Application of 2-Hexanesulfonyl chloride, 6,6,6-trifluoro- (CAS: 1603331-32-3) in Chemical Biology and Pharmaceutical Research
The compound 2-Hexanesulfonyl chloride, 6,6,6-trifluoro- (CAS: 1603331-32-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and versatile applications. This sulfonyl chloride derivative, characterized by its trifluoromethyl group, exhibits enhanced reactivity and stability, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, proteomics, and material science, highlighting its potential to address unmet medical needs and advance therapeutic development.
One of the key areas of research involving 2-Hexanesulfonyl chloride, 6,6,6-trifluoro- is its role as a sulfonylation reagent. Sulfonylation reactions are pivotal in modifying biomolecules, such as proteins and peptides, to study their function or enhance their therapeutic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in selectively sulfonylating lysine residues in proteins, enabling the development of novel protein-based therapeutics. The trifluoromethyl group was found to significantly improve the reaction's yield and selectivity, underscoring the compound's advantages over traditional sulfonylating agents.
In addition to its applications in protein modification, 2-Hexanesulfonyl chloride, 6,6,6-trifluoro- has been investigated for its potential in small-molecule drug discovery. Researchers have utilized this compound to synthesize sulfonamide derivatives, a class of compounds known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of trifluoromethyl-containing sulfonamides using 1603331-32-3 as a key intermediate. These compounds exhibited promising activity against resistant bacterial strains, suggesting their potential as next-generation antibiotics.
Beyond drug discovery, the compound has also found applications in material science, particularly in the development of fluorinated polymers. The incorporation of the trifluoromethyl group into polymer backbones can enhance material properties such as thermal stability, chemical resistance, and hydrophobicity. A 2022 study in Macromolecules detailed the use of 2-Hexanesulfonyl chloride, 6,6,6-trifluoro- as a monomer in the synthesis of high-performance fluoropolymers, which are being explored for use in medical devices and coatings.
Despite its promising applications, challenges remain in the large-scale synthesis and handling of 2-Hexanesulfonyl chloride, 6,6,6-trifluoro-. Its high reactivity necessitates careful control of reaction conditions to avoid side reactions. Recent advancements in flow chemistry and catalytic methods have shown promise in addressing these challenges, enabling more efficient and scalable production. A 2023 review in Chemical Reviews highlighted these innovations, emphasizing their potential to facilitate broader adoption of the compound in industrial and research settings.
In conclusion, 2-Hexanesulfonyl chloride, 6,6,6-trifluoro- (CAS: 1603331-32-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its potential to drive innovation in drug discovery, protein engineering, and material science. Continued research and technological advancements are expected to further expand its utility and address current limitations, paving the way for new therapeutic and material breakthroughs.
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